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Compound of Interest

Compound Name:
Carboxymethyl oxyimino

acetophenone

Cat. No.: B072656 Get Quote

This document provides a comprehensive technical overview for the synthesis and

characterization of Carboxymethyl oxyimino acetophenone. It is intended for researchers,

chemists, and professionals in the field of drug development and organic synthesis. The guide

outlines a reliable two-step synthetic pathway, details the necessary experimental protocols,

and presents the analytical data required for structural confirmation of the intermediate and

final products.

Overview of Synthesis
The synthesis of Carboxymethyl oxyimino acetophenone is achieved through a two-step

process. The first step involves the oximation of acetophenone to form an intermediate,

acetophenone oxime. The second step is a Williamson ether synthesis, where the

acetophenone oxime is O-alkylated using chloroacetic acid to yield the final product.
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Starting Materials

Reaction Steps

Products & Characterization

Acetophenone

Step 1: Oximation

Hydroxylamine Hydrochloride Chloroacetic Acid

Step 2: Williamson Ether Synthesis

Base (e.g., KOH)

Intermediate:
Acetophenone Oxime

Formation

Final Product:
Carboxymethyl oxyimino

acetophenone

Formation

Characterization
(IR, NMR, MS)

Carboxymethyl oxyimino acetophenone

Identified Functional Groups

Structure

C=O (acid) C=N (imine) -CH₂- (methylene)Aromatic Protons Molecular Weight

IR Spectroscopy

confirms confirms

¹H NMR Spectroscopy

confirmsconfirms

Mass Spectrometry

confirms
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To cite this document: BenchChem. [Synthesis and Characterization of Carboxymethyl
Oxyimino Acetophenone: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b072656#synthesis-and-characterization-of-
carboxymethyl-oxyimino-acetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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